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Compound of Interest |

Compound Name: R0O4988546
CAS No.: 911114-85-7
Cat. No.: B610520
Get Quote
. J

Introduction: The "Invisible" Risk of Immunomodulators

As scientists, we often focus on the intended efficacy of a molecule, but safety requires we
focus on its unintended exposure pathways.

R0O4988546 is a potent, selective inhibitor of the LMP7 (35i) subunit of the immunoproteasome.
Unlike broad-spectrum proteasome inhibitors (e.g., Bortezomib) that target the constitutive
proteasome, RO4988546 specifically modulates the immune response, affecting antigen
presentation and cytokine release (e.g., TNF-q, IL-6).

The Core Hazard: While RO4988546 exhibits lower general cytotoxicity than pan-proteasome
inhibitors, its ability to suppress immune surveillance and alter protein homeostasis in
hematopoietic cells classifies it as a High Potency Active Pharmaceutical Ingredient (HPAPI) in
a research setting.

Operational Directive: In the absence of a compound-specific Occupational Exposure Limit
(OEL), you must apply Control Banding Level 3 (OEB 3) protocols. Treat this compound as a
potent reproductive and immune hazard.
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Risk Assessment & Hazard Profile

Hazard Category Specific Risk Mechanism of Action

Inhibition of LMP7 blocks MHC

Class | antigen presentation,
Biological Immunosuppression potentially compromising

immune surveillance against

viruses or abnormal cells.

As a crystalline solid,
electrostatic forces can
) ) aerosolize particles during
Physical Inhalation (Dust) o _
weighing. Inhalation bypasses
first-pass metabolism, leading

to rapid systemic exposure.

Once solubilized in DMSO, the

compound's skin permeability
Chemical DMSO Permeation increases significantly, carrying

the inhibitor directly into the

bloodstream.

PPE Matrix: Task-Based Protection

Do not rely on a "one size fits all* approach. Scale your PPE based on the energy state of the

compound.

Table 1: PPE Requirements by Operational State
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Equipment

Solid Handling
(Weighing/Transfer

)

Solution Handling
(Pipetting/Dilution)

Storage/Transport
(Sealed
Containers)

Respiratory

Mandatory: Fume
Hood (Certified). If
hood unavailable: N95

or P100 Respirator.

Recommended: Fume
Hood. Benchtop
allowed only if:
Solution <10mM and

non-volatile solvent.

N/A (If container is
externally

decontaminated)

Hand Protection

Double Gloving: Inner:
Nitrile (4 mil) Outer:

Double Gloving: Inner:
Nitrile Outer: Nitrile

Single Nitrile Glove (4

Nitrile (Extended Cuff,  (Change immediately mil)
5-8 mil) upon splash)
Lab Coat (Buttoned) +
] Lab Coat (Cotton/Poly
Body Protection Tyvek Sleeves blend) Lab Coat
en
(Disposable)

Eye Protection

Chemical Safety
Goggles (Indirect
Vent)

Safety Glasses with
Side Shields

Safety Glasses

Operational Protocol: Step-by-Step Workflow
Phase 1: Preparation & Weighing (The Critical Zone)

Objective: Eliminate static-induced aerosolization.

o Engineering Control: Activate the Chemical Fume Hood. Verify face velocity is 80—100 fpm.

 Static Mitigation: Place an anti-static gun or ionizing bar inside the hood near the balance.

R0O4988546 powder is prone to static cling; "flying" particles are the #1 inhalation risk.

« Donning: Put on inner gloves, lab coat, Tyvek sleeves, and outer gloves. Ensure the sleeve

covers the cuff of the inner glove, and the outer glove covers the cuff of the sleeve (shingle

effect).

» Weighing:
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o Open the source vial only inside the hood.
o Use a disposable anti-static spatula.

o Never return excess powder to the source vial (cross-contamination risk).

» Decontamination: Wipe the exterior of the receiving vial with a methanol-dampened Kimwipe
before removing it from the hood.

Phase 2: Solubilization (The Permeation Risk)

Objective: Prevent transdermal delivery via DMSO.

e Solvent Choice: RO4988546 is typically soluble in DMSO (Dimethyl sulfoxide) up to ~30
mg/mL.

e The DMSO Danger: DMSO is a potent skin penetrant. If RO4988546 is dissolved in DMSO,
a drop on your skin will carry the inhibitor into your systemic circulation instantly.

e Technique:
o Add solvent slowly down the side of the vial.
o Vortex inside the hood with the cap tightly sealed.

o Inspect the cap liner for degradation (DMSO can dissolve certain adhesives).

Visualization: Safety Hierarchy & Workflow

The following diagrams illustrate the decision logic for safety controls and the handling
workflow.

Figure 1: Hierarchy of Controls for RO4988546

This diagram prioritizes Engineering Controls over PPE, visualizing the "Defense in Depth"
strategy.
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Risk: RO4988546 Exposure SOP: Potent Compound Handling Training: Spill Response

1. Engineering Controls
(Most Effective)

Chemical Fume Hood Glove Box
(Class II, Type A2 or B2) (For >100mg quantities)

N

2. Administrative Controls

3. PPE (Last Line of Defense)

Respiratory: N95/P100 Skin: Double Nitrile Gloves
(If outside hood) + Tyvek Sleeves

Eyes: Goggles/Glasses

Click to download full resolution via product page

Caption: Hierarchy of Controls. Engineering controls (Green) provide primary containment.
PPE (Blue) acts as the final barrier against exposure.

Figure 2: Handling Workflow & Decision Tree

Follow this logic flow to determine the correct handling procedure based on the physical state

of the compound.
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Caption: Operational Workflow. Note the critical distinction between Solid/Stock handling

(Red/Orange) and dilute working solutions (Green).

Disposal & Emergency Response
Disposal Protocol

R0O4988546 is a halogenated organic compound (likely containing Fluorine/Chlorine based on

the "RO" nomenclature typical of Roche-derived small molecules).[1]

Solid Waste: Collect all contaminated gloves, weigh boats, and Tyvek sleeves in a yellow
biohazard/chem-hazard bag.

Liquid Waste: Dispose of DMSO/media solutions in a dedicated "High Potency/Cytotoxic"
liquid waste stream. Do not pour down the drain.

Destruction: The mandatory disposal method is High-Temperature Incineration to ensure
thermal decomposition of the pharmacophore.

Emergency Spills

Powder Spill: Do not sweep (creates dust). Cover with wet paper towels (to dampen), then
wipe up using double gloves. Place waste in a sealed bag.

Skin Contact: Wash immediately with soap and copious water for 15 minutes. Do not use
ethanol (this may enhance absorption).

Eye Contact: Flush for 15 minutes at an eyewash station. Seek medical attention
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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